3-Methylcyclohexane-1-thiol
Overview
Description
3-Methylcyclohexanethiol belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 3-Methylcyclohexanethiol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 3-methylcyclohexanethiol is primarily located in the membrane (predicted from logP).
Scientific Research Applications
Hydrodesulfurization Catalysts
Role of Hydrogenolysis and Nucleophilic Substitution : Research into the hydrodesulfurization of cyclohexanethiol over sulfided NiMo/γ-Al2O3 catalysts has shown that thiols can undergo elimination to form cyclohexene or undergo hydrogenolysis of the C–S bond to form cyclohexane. This demonstrates the potential of thiol-containing compounds in refining processes, where their reactivity can influence the production of cleaner fuel sources by removing sulfur content (Rota & Prins, 2001).
Combustion Chemistry
Pyrolysis and Combustion of Methylcyclohexane : Studies on methylcyclohexane, a simple alkylated cyclohexane, highlight its role as a model compound in fuel surrogates, underscoring the importance of understanding combustion chemistry for developing kinetic models of larger cycloalkanes. Research involving synchrotron vacuum ultraviolet photoionization mass spectrometry has identified various intermediates formed during pyrolysis and combustion, contributing to our knowledge of fuel combustion processes (Wang et al., 2014).
Organic Synthesis and Material Science
Synthesis of Aryl, Heteroaryl, and Vinyl Sulfides : The use of thiol-containing compounds in the synthesis of biologically important sulfides via Cu-catalyzed cross-coupling reactions has been explored. Such research indicates the versatility of thiols in organic synthesis, enabling the production of compounds with potential applications in pharmaceuticals and materials science (Kabir et al., 2010).
Advanced Materials
Polyhydroxyurethanes from Glycerin Carbonate-Based Intermediates : The development of polyhydroxyurethanes using thiol-ene chemistry demonstrates an innovative approach to synthesizing materials with potential applications in coatings, adhesives, and elastomers. This research contributes to the field of green chemistry by utilizing less hazardous reagents and conditions (Benyahya et al., 2011).
Properties
IUPAC Name |
3-methylcyclohexane-1-thiol |
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InChI |
InChI=1S/C7H14S/c1-6-3-2-4-7(8)5-6/h6-8H,2-5H2,1H3 |
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InChI Key |
PWHHTYJQSMSOEC-UHFFFAOYSA-N |
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Canonical SMILES |
CC1CCCC(C1)S |
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| Source | PubChem | |
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Molecular Formula |
C7H14S |
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DSSTOX Substance ID |
DTXSID101313364 |
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| Record name | 3-Methylcyclohexanethiol | |
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Molecular Weight |
130.25 g/mol |
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CAS No. |
38699-50-2 |
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| Record name | 3-Methylcyclohexanethiol | |
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| Record name | 3-Methylcyclohexanethiol | |
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